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Compound of Interest

Compound Name: Amitraz-d6

Cat. No.: B1161410 Get Quote

Technical Guide: Amitraz-d6
This technical guide provides an in-depth overview of Amitraz-d6, a deuterated isotopologue

of the formamidine pesticide Amitraz. This guide is intended for researchers, scientists, and

drug development professionals, offering comprehensive data on its chemical properties, and

insights into the broader mechanism of action and analytical methodologies related to Amitraz.

Chemical Identifiers and Properties
Amitraz-d6 is primarily utilized as an internal standard in analytical and research applications

for the quantification of Amitraz. The deuterium labeling provides a distinct mass spectrometric

signature, enabling precise measurement.

Table 1: Chemical Identifiers for Amitraz-d6
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Identifier Value Citation

CAS Number 2734300-36-6 [1]

Unlabeled CAS Number 33089-61-1 [2][3]

Molecular Formula C₁₉H₁₇D₆N₃ [1][2]

Molecular Weight 299.44 g/mol [1][2]

IUPAC Name

N-methyl-N'-[2-methyl-4-

(trideuteriomethyl)phenyl]-N-

[[2-methyl-4-

(trideuteriomethyl)phenyl]imino

methyl]methanimidamide

[4]

InChI

InChI=1S/C19H23N3/c1-14-6-

8-18(16(3)10-14)20-12-

22(5)13-21-19-9-7-15(2)11-

17(19)4/h6-13H,1-

5H3/i1D3,2D3

[4]

InChIKey
QXAITBQSYVNQDR-

WFGJKAKNSA-N
[4]

Canonical SMILES

[2H]C([2H])

([2H])C1=CC(=C(C=C1)N=CN(

C)C=NC2=C(C=C(C=C2)C([2

H])([2H])[2H])C)C

[4]

Synonyms

N'-(2,4-Dimethylphenyl)-N-

[[(2,4-

dimethylphenyl)imino]methyl]-

N-methylmethanimidamide-d6,

HY-B1111S, CS-0372915

[1][4]

Table 2: Computed Physicochemical Properties of Amitraz-d6
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Property Value Citation

Exact Mass 299.226858222 Da [4]

XLogP3 5.5 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 4 [4]

Topological Polar Surface Area 28 Å² [4]

Mechanism of Action
Amitraz exerts its biological effects primarily through its interaction with specific

neurotransmitter receptors. Its effectiveness as an acaricide and insecticide stems from its

potent activity on the nervous systems of invertebrates, while its toxicity in mammals is also

linked to related receptor systems. The primary mechanisms of action include:

Octopamine Receptor Agonism: In invertebrates such as mites and ticks, amitraz and its

active metabolite, N'-(2,4-dimethylphenyl)-N-methylformamidine (DPMF), act as potent

agonists of octopamine receptors.[2][4] Octopamine is the invertebrate equivalent of

norepinephrine. The activation of these G protein-coupled receptors (GPCRs) leads to over-

excitation of the nervous system, resulting in paralysis and death of the parasite.[3][5]

Studies have shown that amitraz can activate multiple subtypes of octopamine receptors.[2]

[4]

Alpha-Adrenergic Receptor Agonism: In mammals, amitraz exhibits agonist activity at α-

adrenergic receptors, particularly the α2-adrenergic subtype.[3][6] This interaction is

responsible for most of the toxic effects observed in mammals, which include central nervous

system depression, bradycardia, hypotension, and hypothermia.[3] Amitraz has been shown

to stimulate both α1- and α2-adrenoceptors to produce vascular constriction.[1]

Inhibition of Monoamine Oxidase (MAO): Amitraz has been reported to inhibit the enzyme

monoamine oxidase, which is involved in the metabolism of neurotransmitters.[3][7]
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The selective toxicity of amitraz towards invertebrates is partly explained by the differential

sensitivity of the target receptors. For instance, the honeybee octopamine receptor (Octβ2R) is

less sensitive to amitraz than the corresponding receptor in the Varroa mite.[2]

Signaling Pathways
The following diagrams illustrate the proposed signaling pathways for Amitraz's action on

octopamine and α-adrenergic receptors.

Caption: Invertebrate Octopamine Receptor Signaling Pathway for Amitraz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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